Cas no 2034229-08-6 (methyl 4-{[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]carbamoyl}benzoate)

• Product Name: methyl 4-{[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]carbamoyl}benzoate
• CAS No: 2034229-08-6
• MF: C₁₆H₂₀N₄O₃
• MW: 316.355003356934
• CID: 5333183
• Update Time: 2025-06-14

methyl 4-{[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]carbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-((3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)carbamoyl)benzoate
• methyl 4-[[3-methyl-1-(triazol-1-yl)butan-2-yl]carbamoyl]benzoate
• methyl 4-{[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]carbamoyl}benzoate

• Inchi： 1S/C16H20N4O3/c1-11(2)14(10-20-9-8-17-19-20)18-15(21)12-4-6-13(7-5-12)16(22)23-3/h4-9,11,14H,10H2,1-3H3,(H,18,21)
• InChI Key： MVMNHOCLCNQHHS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)OC)=CC=1)NC(CN1C=CN=N1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 408
• XLogP3: 1.8
• Topological Polar Surface Area: 86.1

Additional information on methyl 4-{[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]carbamoyl}benzoate

Comprehensive Overview of Methyl 4-{[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]carbamoyl}benzoate (CAS No. 2034229-08-6)

Methyl 4-{[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]carbamoyl}benzoate (CAS No. 2034229-08-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzoate ester core with a 1,2,3-triazole moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the rising demand for novel heterocyclic compounds in medicinal chemistry.

The compound's CAS No. 2034229-08-6 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its methyl ester group enhances solubility, while the triazole ring contributes to its stability and binding affinity—key traits for targeted drug delivery systems. Recent studies highlight its relevance in developing kinase inhibitors and antimicrobial agents, aligning with the growing focus on combating antibiotic resistance and chronic diseases.

In the context of green chemistry, methyl 4-{[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]carbamoyl}benzoate is also explored for its synthetic efficiency. The click chemistry approach, often used to assemble 1,2,3-triazole derivatives, underscores its compatibility with sustainable methodologies. This resonates with industry trends favoring low-waste synthesis and atom economy, addressing environmental concerns without compromising performance.

From a commercial perspective, the compound's patent landscape and supply chain dynamics are closely monitored. Suppliers emphasize high-purity grades (>98%) to meet the stringent requirements of preclinical trials and API formulation. As the pharmaceutical sector increasingly adopts AI-driven molecular design, compounds like this benefit from in silico screening to predict bioactivity and optimize pharmacokinetics.

For researchers querying "CAS 2034229-08-6 applications" or "triazole-based drug intermediates," this compound exemplifies innovation at the intersection of organic synthesis and therapeutic development. Its multifaceted utility—spanning catalysis, material science, and bioconjugation—positions it as a valuable asset in modern laboratories. Future directions may explore its role in photodynamic therapy or biodegradable polymers, further expanding its industrial footprint.